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Compound of Interest

Compound Name: 3'4'-Dihydroxyflavone

Cat. No.: B191068

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for the handling of 3',4'-Dihydroxyflavone, including detailed
operational and disposal plans.

Chemical Identifier:

e Name: 3',4'-Dihydroxyflavone

e Synonyms: 2-(3,4-dihydroxyphenyl)-4H-1-benzopyran-4-one, 3',4'-DHF
e CAS Number: 4143-64-0

Hazard Summary: According to safety data sheets, 3',4'-Dihydroxyflavone presents the
following hazards:

Harmful if swallowed (Acute toxicity - oral 4)[1]

Causes skin irritation (Skin irritation 2)[1]

Causes serious eye irritation (Eye irritation 2A)[1]

May cause respiratory irritation (Specific target organ toxicity (single exposure) 3)[1]
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There are no established occupational exposure limits for 3',4'-Dihydroxyflavone[2][3][4].
Therefore, it is crucial to handle this compound with appropriate engineering controls and
personal protective equipment to minimize exposure.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to mitigate the risks associated with handling 3',4'-
Dihydroxyflavone. The following table summarizes the recommended PPE.

PPE Category Specification Purpose

o o ) Protects against skin irritation
Nitrile gloves (minimum 5-mil ) .
) ) and absorption. Nitrile offers
Hand Protection thickness). Change gloves )
) ) ) ) good resistance to a broad
immediately if contaminated. )
range of chemicals.

] Chemical safety goggles or a Prevents eye irritation from
Eye Protection

face shield. dust particles or splashes.

A standard laboratory coat. For

larger quantities or potential for ) )
] o . Protects skin and clothing from
Body Protection significant dust generation, a o
. . contamination.
chemical-resistant apron over

the lab coat is recommended.

For handling small quantities in
a well-ventilated area, a
disposable N95 respirator may
be sufficient. For larger ]
, _ N _ _ Prevents respiratory tract
Respiratory Protection guantities or in areas with L _
) o irritation from airborne dust.
inadequate ventilation, a half-
mask respirator with P100
particulate filters is

recommended.

Operational Plan for Handling 3',4'-Dihydroxyflavone

Adherence to a strict operational protocol will ensure the safe handling of this compound.
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. Preparation and Engineering Controls:
Work in a well-ventilated laboratory.

For procedures that may generate dust (e.g., weighing, transferring powder), use a chemical
fume hood or a ventilated balance enclosure.

Ensure that an eyewash station and a safety shower are readily accessible.
. Weighing and Aliquoting:
Don the appropriate PPE as outlined in the table above.

Perform all weighing and transferring of the solid compound within a chemical fume hood or
a ventilated enclosure to contain any dust.

Use a spatula for transfers to minimize dust generation. Avoid pouring the powder.
If preparing solutions, add the solid to the solvent slowly to prevent splashing.
. Experimental Use:
Keep containers of 3',4'-Dihydroxyflavone closed when not in use.
Handle all solutions containing the compound with the same care as the solid form.
Avoid direct contact with the skin and eyes.
. Storage:
Store 3',4'-Dihydroxyflavone in a tightly sealed container.
Keep the container in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan
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Proper disposal of 3',4'-Dihydroxyflavone and its associated waste is critical to prevent

environmental contamination and ensure laboratory safety.

. Unused or Waste Solid 3',4'-Dihydroxyflavone:

3',4'-Dihydroxyflavone is not classified as an acutely hazardous waste.

For small quantities, dispose of as non-hazardous solid chemical waste in a designated,
labeled container.

Follow your institution's specific guidelines for chemical waste disposal. Do not dispose of in
the regular trash unless explicitly permitted by your environmental health and safety (EHS)
department.

. Contaminated Labware and PPE:

Disposable Items: Gloves, disposable lab coats, and other contaminated disposable items
should be placed in a sealed bag and disposed of as solid chemical waste.

Reusable Glassware: Decontaminate glassware by rinsing with a suitable solvent (e.g.,
ethanol or acetone) in a chemical fume hood. Collect the rinsate as hazardous waste. After
decontamination, the glassware can be washed normally.

. Liquid Waste (Solutions):

Collect all waste solutions containing 3',4'-Dihydroxyflavone in a properly labeled
hazardous waste container.

Do not pour solutions down the drain unless authorized by your institution's EHS department.

The following diagram illustrates the workflow for the safe handling and disposal of 3',4'-

Dihydroxyflavone.
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Caption: Workflow for Safe Handling and Disposal of 3',4'-Dihydroxyflavone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b191068?utm_src=pdf-body-img
https://www.benchchem.com/product/b191068?utm_src=pdf-body
https://www.benchchem.com/product/b191068?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

o 1. researchgate.net [researchgate.net]

e 2. fishersci.com [fishersci.com]

e 3. echemi.com [echemi.com]

e 4. file.medchemexpress.com [file.medchemexpress.com]

« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
3',4'-Dihydroxyflavone]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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